![molecular formula C16H13NO2 B112921 4-Benzyloxyindole-3-carboxaldehyde CAS No. 7042-71-9](/img/structure/B112921.png)
4-Benzyloxyindole-3-carboxaldehyde
Overview
Description
4-Benzyloxyindole-3-carboxaldehyde is a chemical compound with the molecular formula C16H13NO2 . It is a yellow to off-white powder or crystalline powder . It is used in research and not intended for diagnostic or therapeutic use .
Synthesis Analysis
4-Benzyloxyindole was used in the synthesis of 4-alkyloxy-aminoalkyl indole derivatives . It is a reactant for regioselective synthesis of oxopyrrolidine analogs via iodine-catalyzed Markovnikov addition .
Molecular Structure Analysis
The molecular weight of this compound is 251.28 . The molecular formula is C16H13NO2 .
Physical And Chemical Properties Analysis
This compound appears as a yellow to off-white powder or crystals or crystalline powder . It conforms to the infrared spectrum .
Scientific Research Applications
Synthesis of Hydroxyskatoles and Derivatives
4-Benzyloxyindole-3-carboxaldehyde has been utilized in the synthesis of hydroxyskatoles. A new procedure involving the reduction of this compound with either LiAlH4 or NaBH4/Pd-C was developed, leading to the formation of benzyloxyskatoles. These compounds were then converted to hydroxyskatoles through catalytic debenzylation. This synthesis pathway highlights the compound's role as an intermediate in producing biologically significant molecules (Heacock & Hutzinger, 1964).
Formation of Arylidene-Hydrazides
This compound reacts with aromatic and heterocyclic aldehydes to form 4-benzyloxy-1H-indole-2-carboxylic acid (arylidene)-hydrazides. These compounds are important synthetic intermediates for pharmacologically active compounds. The synthesis involved both conventional and microwave irradiation techniques, and the structural confirmation was achieved through various spectroscopic methods (Jain et al., 2005).
Synthesis of Pharmacologically Active Derivatives
This compound serves as a precursor in the synthesis of a broad range of heterocyclic systems with chromone moiety. Many of these derivatives exhibit significant biological activities, such as anti-mutagenicity, cytotoxicity, thymidine phosphorylase inhibitor, and anti-HIV activity. This highlights the compound's versatility in medicinal chemistry (Sepay & Dey, 2014).
Preparation of Hydroxyindole-3-carboxylic Acids
A synthesis procedure for hydroxyindole-3-carboxylic acids starting from benzyloxyindoles, including this compound, was developed. These acids are of significant interest due to their importance in biology and medicine, highlighting the role of this compound in biochemical research (Marchelli et al., 1969).
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 4-benzyloxyindole-3-carboxaldehyde, have a wide range of biological properties, including antibacterial, antiviral, antifungal, and antioxidant activities .
Mode of Action
This compound is an analog of psilocin that is synthesized by the condensation of formylbenzene with indole-3-carboxaldehyde . It has been shown to act as a formylating agent, which can be used in the synthesis of other compounds
Biochemical Pathways
Indole-3-carboxaldehyde, a related compound, undergoes a copper-catalyzed reaction with various dihalides in basic conditions to form several derivatives . This suggests that this compound might be involved in similar biochemical pathways.
Result of Action
Given its role as a formylating agent, it may contribute to the synthesis of other bioactive compounds .
Future Directions
The future of synthetic chemistry, including the synthesis of compounds like 4-Benzyloxyindole-3-carboxaldehyde, is expected to focus on improving the ability of synthesis and enhancing the application of synthesis . This includes higher selectivity, higher efficiency, environmental benignity, and sustainable energy .
Biochemical Analysis
Biochemical Properties
It is known to be a formylating agent, suggesting that it may interact with various enzymes, proteins, and other biomolecules in the process of formylation
Molecular Mechanism
As a formylating agent, it likely exerts its effects at the molecular level through binding interactions with biomolecules and potentially influencing enzyme activity and gene expression
Metabolic Pathways
Given its role as a formylating agent, it may interact with enzymes or cofactors involved in formylation processes
properties
IUPAC Name |
4-phenylmethoxy-1H-indole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2/c18-10-13-9-17-14-7-4-8-15(16(13)14)19-11-12-5-2-1-3-6-12/h1-10,17H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WURDDLFAUSUSLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC3=C2C(=CN3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40426780 | |
Record name | 4-Benzyloxyindole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40426780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID57261296 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
7042-71-9 | |
Record name | 4-Benzyloxyindole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40426780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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